Cas no 2171427-85-1 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid
• CAS No: 2171427-85-1
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5937181
• PubChem ID: 165477768
• Update Time: 2025-10-30

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]pentanoic acid
• EN300-1475413
• 2171427-85-1

• Inchi： 1S/C27H34N2O5/c1-3-5-10-19(15-25(30)28-18(4-2)16-26(31)32)29-27(33)34-17-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,18-19,24H,3-5,10,15-17H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)/t18?,19-/m1/s1
• InChI Key： MANVOWWKQJNLLG-MUMRKEEXSA-N
• SMILES： O(C(N[C@@H](CC(NC(CC(=O)O)CC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid

Comprehensive Overview of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid (CAS No. 2171427-85-1)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid (CAS No. 2171427-85-1) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and versatile applications, is widely utilized in peptide synthesis and drug development. Researchers are particularly drawn to its role as a Fmoc-protected amino acid derivative, which is crucial for solid-phase peptide synthesis (SPPS). The Fmoc group provides excellent stability under basic conditions, making it a preferred choice for modern peptide chemistry.

The compound’s unique structure, featuring a heptanamido backbone and a pentanoic acid terminus, enables its use in designing peptide-based therapeutics. Recent studies highlight its potential in targeting GPCRs (G-protein-coupled receptors), a hot topic in drug discovery due to their involvement in numerous physiological processes. With the growing demand for precision medicine and bioconjugation techniques, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid is gaining traction as a key building block for innovative therapies.

One of the most searched questions in biochemical forums is: "How does Fmoc protection enhance peptide synthesis efficiency?" The answer lies in the compound’s ability to prevent unwanted side reactions during peptide elongation. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group is selectively removable under mild basic conditions, preserving the integrity of the growing peptide chain. This feature aligns with the industry’s shift toward green chemistry, as it reduces the need for harsh deprotection reagents.

Another trending topic is the application of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid in antibody-drug conjugates (ADCs). ADCs represent a breakthrough in cancer therapy, combining the specificity of monoclonal antibodies with the potency of cytotoxic drugs. The compound’s carboxylic acid moiety allows for efficient conjugation to antibodies, making it a valuable tool in ADC development. This aligns with the increasing focus on targeted drug delivery systems, a highly searched term in pharmaceutical research.

From a synthetic perspective, the compound’s chiral center at the 3R position ensures stereochemical purity, a critical factor in drug efficacy. As the pharmaceutical industry emphasizes enantioselective synthesis, this attribute positions 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid as a molecule of high relevance. Additionally, its compatibility with automated peptide synthesizers addresses the demand for high-throughput screening, another hot topic in drug discovery.

In conclusion, 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid (CAS No. 2171427-85-1) is a multifaceted compound with broad applications in peptide chemistry, drug development, and bioconjugation. Its alignment with current trends such as GPCR targeting, ADCs, and green synthesis underscores its importance in modern research. As scientists continue to explore its potential, this molecule is poised to play a pivotal role in advancing therapeutic innovations.